Europium telluride

• IUPAC Name: tellanylideneeuropium
• InChI: InChI=1S/Eu.Te
• InChI Key: OSSGWZIRURPXNK-UHFFFAOYSA-N
• Canonical SMILES: [Te]=[Eu]
• Molecular Formula: EuTe
• DSSTOX Substance ID: DTXSID801312600
• Molecular Weight: 279.6 g/mol
• CAS No.: 12020-69-8

Description

Europium telluride is an inorganic compound composed of europium and tellurium, with the chemical formula EuTe. It is a black antiferromagnetic solid with a cubic crystal structure of the sodium chloride type . This compound is known for its unique magnetic properties, which arise from the half-filled 4f orbital of the europium atom .

Preparation Methods

Synthetic Routes and Reaction Conditions: Europium telluride can be synthesized by the direct reaction of europium and tellurium at temperatures ranging from 500 to 1000 degrees Celsius :

$$\text{Eu} + \text{Te} \rightarrow \text{EuTe}$$Eu+Te→EuTe

Another method involves reacting europium(II) hydride with tellurium in a stream of hydrogen at 600 to 850 degrees Celsius :

$$\text{EuH}_2 + \text{Te} \rightarrow \text{EuTe} + \text{H}_2$$EuH2​+Te→EuTe+H2​

Industrial Production Methods: In industrial settings, this compound can be produced using molecular beam epitaxy (MBE) techniques. This method allows for the controlled growth of this compound thin films on substrates such as silicon, with the substrate temperature playing a crucial role in determining the structural phase of the grown films .

Chemical Reactions Analysis

Types of Reactions: Europium telluride primarily undergoes oxidation and reduction reactions. It can be oxidized to form europium(III) telluride or reduced to europium(II) telluride.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using oxidizing agents such as oxygen or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like hydrogen gas or lithium aluminum hydride.

Major Products Formed:

Oxidation: Europium(III) telluride (EuTe_3)

Reduction: Europium(II) telluride (EuTe)

Scientific Research Applications

Europium telluride has a wide range of scientific research applications due to its unique magnetic and electronic properties :

Chemistry: Used as a model system for studying antiferromagnetic semiconductors.

Medicine: Research is ongoing into its use in targeted drug delivery systems.

Industry: Utilized in the development of spintronic devices and magnetic sensors.

Mechanism of Action

The magnetic properties of europium telluride arise from the half-filled 4f orbital of the europium atom, which possesses maximum spin angular momentum with zero orbital angular momentum . This results in antiferromagnetic ordering, where the magnetic moments of neighboring europium ions are aligned in opposite directions, leading to a net zero magnetic moment.

Comparison with Similar Compounds

• Europium(II) oxide (EuO)
• Europium(II) sulfide (EuS)
• Europium(II) selenide (EuSe)

Comparison:

Europium(II) oxide (EuO): Like europium telluride, europium(II) oxide is a magnetic semiconductor, but it exhibits ferromagnetic properties at low temperatures.

Europium(II) sulfide (EuS): Europium(II) sulfide is also ferromagnetic, differing from the antiferromagnetic nature of this compound.

Europium(II) selenide (EuSe): Europium(II) selenide shares similar magnetic properties with this compound but has different electronic properties due to the presence of selenium.

Biological Activity

Europium telluride (EuTe) is a compound that has garnered attention due to its unique physical and chemical properties, particularly in the fields of magnetism and optoelectronics. This article explores the biological activity of this compound, focusing on its interactions with biological systems, potential biomedical applications, and relevant research findings.

1. Overview of this compound

This compound is a binary compound composed of europium (a rare earth element) and tellurium (a chalcogen). It is known for its semiconductor properties and has been studied for various applications, including thermoelectrics and magnetic materials. The biological implications of europium-containing compounds are increasingly being investigated due to their potential therapeutic benefits.

2.1 Toxicity and Biocompatibility

Research indicates that europium compounds generally exhibit low toxicity and good biocompatibility. A systematic review highlighted that europium-doped biomaterials can enhance osteogenic, angiogenic, neuritogenic, and antibacterial properties, making them suitable for biomedical applications . Specifically, studies have shown that europium ions can promote cell proliferation and differentiation in various cell types.

2.2 Antibacterial Activity

This compound has been explored for its antibacterial properties. Doping biomaterials with europium ions has demonstrated significant antibacterial effects against common pathogens. For instance, europium hydroxide nanoparticles exhibited enhanced antibacterial activity, which may be attributed to the generation of reactive oxygen species (ROS) that can damage bacterial cell membranes .

2.3 Antitumor Effects

The potential antitumor effects of europium-containing compounds have also been studied. Research has indicated that europium-doped materials can induce apoptosis in cancer cells through mechanisms involving oxidative stress and activation of specific signaling pathways . This suggests that EuTe could be a candidate for further exploration in cancer therapy.

3.1 Osteogenic Properties

A study investigated the effects of europium-doped hydroxyapatite on osteoblasts (bone-forming cells). Results showed a dose-dependent increase in cell proliferation and mineralization at optimal concentrations of europium . This indicates that EuTe may be beneficial in bone regeneration applications.

Study	Material	Concentration	Findings
1	Eu(OH)₃ Nanoparticles	20-100 μg/mL	Increased endothelial cell proliferation; ROS involvement
2	Europium-Doped Hydroxyapatite	Varies	Enhanced osteoblast proliferation and mineralization

3.2 Neuritogenic Effects

Research has also suggested that europium compounds can promote neurite outgrowth in neuronal cells, indicating potential applications in neuroregenerative medicine . The mechanisms underlying these effects may involve the modulation of signaling pathways related to neuronal survival and growth.

4. Research Findings

Recent studies have employed various techniques to understand the biological activity of this compound:

• Magnetic Resonant X-ray Diffraction : This method was used to explore the magnetic order in EuTe films, revealing insights into its structural properties and potential interactions at the cellular level .
• Thermoelectric Applications : Research on europium-doped bismuth telluride has highlighted its utility in enhancing thermoelectric performance, which can be leveraged for biomedical devices .

5. Conclusion

The biological activity of this compound presents promising avenues for research and application in biomedicine. Its low toxicity profile combined with its ability to enhance cellular functions such as proliferation and differentiation makes it a valuable candidate for developing advanced biomaterials. Future research should focus on elucidating the underlying mechanisms of action, optimizing formulations for specific applications, and conducting clinical studies to assess efficacy in therapeutic settings.